2-Bromo-5-nitrobenzonitrile
Overview
Description
2-Bromo-5-nitrobenzonitrile is a chemical compound with the molecular formula C7H3BrN2O2 . It has an average mass of 227.015 Da and a monoisotopic mass of 225.937775 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromine atom, a nitro group, and a nitrile group . The exact InChI is 1S/C7H3BrN2O2/c8-7-2-1-6 (10 (11)12)3-5 (7)4-9/h1-3H .Physical and Chemical Properties Analysis
This compound has a density of 1.8±0.1 g/cm3, a boiling point of 321.1±32.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.7 mmHg at 25°C . It has an enthalpy of vaporization of 56.3±3.0 kJ/mol and a flash point of 148.0±25.1 °C . The compound has a molar refractivity of 45.1±0.4 cm3, a polar surface area of 70 Å2, and a molar volume of 125.3±5.0 cm3 .Scientific Research Applications
Hydrogen Bonding Studies
- Molecules like 2-Bromo-5-nitrobenzonitrile are linked by hydrogen bonds to form complex sheets, demonstrating significant implications in crystallography and materials science (Glidewell, Low, McWilliam, Skakle, & Wardell, 2002).
Photochemistry of Halogenated Derivatives
- Studies on derivatives like bromoxynil reveal the effects of sodium nitrite on environmental phototransformation, crucial for understanding the environmental impact of such compounds (Kochany & Choudhry, 1990).
Thermophysical Properties
- Investigations into the heat capacities and enthalpies of transitions of nitrobenzonitriles, including this compound, have applications in thermodynamics and material sciences (Jiménez, Roux, Dávalos, & Temprado, 2002).
Magnetic Resonance Studies
- This compound analogues have been used in the study of proton magnetic resonance spectra, aiding in understanding molecular interactions (Wilshire, 1967).
Electrochemical Reduction Studies
- Research on the reduction of related compounds like 2-nitrobromobenzene has applications in electrochemistry and analytical chemistry (Barnes, Wang, Limon-Petersen, Belding, & Compton, 2011).
Antimalarial and Antibacterial Research
- The reaction of related chemicals with various compounds exhibited antimalarial activity, important for pharmaceutical research (Elslager, Jacob, Johnson, & Werbel, 1980).
Molecular Composition and Ligand-Protein Interactions
- Computational calculations of similar compounds, like 5-bromo-3-nitropyridine-2-carbonitrile, have implications in pharmacology and drug design (Arulaabaranam, Muthu, Mani, & Geoffrey, 2021).
Herbicide Resistance in Plants
- Genes encoding specific nitrilase for compounds like bromoxynil demonstrate how genetic engineering can confer herbicide resistance in plants, relevant in agricultural biotechnology (Stalker, McBride, & Malyj, 1988).
Photoelectrochemical Studies
- The photoelectrochemical reduction of related compounds like p-bromo-nitrobenzene has applications in photochemistry and electrochemistry (Compton & Dryfe, 1994).
Spectroscopic Studies
- Studies on compounds like 5-Bromo-2-methoxybenzonitrile, related to this compound, have applications in spectroscopy and optical sciences (Kumar & Raman, 2017).
Electron-Withdrawing Effects on Molecular Structure
- Analysis of electron-withdrawing effects in nitrobenzonitriles is significant in physical chemistry and molecular physics (Graneek, Bailey, & Schnell, 2018).
Safety and Hazards
2-Bromo-5-nitrobenzonitrile is considered hazardous. It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is advised to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Properties
IUPAC Name |
2-bromo-5-nitrobenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrN2O2/c8-7-2-1-6(10(11)12)3-5(7)4-9/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKODNVITKISFKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C#N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60427754 | |
Record name | 2-bromo-5-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60427754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
134604-07-2 | |
Record name | 2-bromo-5-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60427754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-5-nitrobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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